Cas no 1806682-05-2 (2-Ethyl-3-hydroxyphenylhydrazine)

• Product Name: 2-Ethyl-3-hydroxyphenylhydrazine
• CAS No: 1806682-05-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4934238
• Update Time: 2025-05-24

2-Ethyl-3-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-hydroxyphenylhydrazine

• Inchi： 1S/C8H12N2O/c1-2-6-7(10-9)4-3-5-8(6)11/h3-5,10-11H,2,9H2,1H3
• InChI Key： TWMXLMOSQMUQJB-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.6
• Topological Polar Surface Area: 58.3

Additional information on 2-Ethyl-3-hydroxyphenylhydrazine

Comprehensive Overview of 2-Ethyl-3-hydroxyphenylhydrazine (CAS No. 1806682-05-2): Properties, Applications, and Industry Insights

2-Ethyl-3-hydroxyphenylhydrazine (CAS No. 1806682-05-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This hydrazine derivative combines a phenolic hydroxyl group with an ethyl substituent, making it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its potential in developing biologically active molecules, particularly in the design of enzyme inhibitors and antioxidant agents.

The compound's molecular structure (C₈H₁₂N₂O) features both hydrogen bond donors and acceptors, enabling diverse interactions in chemical synthesis. Researchers increasingly explore its role in green chemistry applications, aligning with the industry's shift toward sustainable processes. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for precision applications in drug discovery pipelines.

Market trends reveal growing demand for 2-Ethyl-3-hydroxyphenylhydrazine in specialty chemicals manufacturing. Its compatibility with microwave-assisted synthesis methods addresses efficiency concerns in modern labs. The compound's stability under controlled conditions (recommended storage at 2-8°C) makes it suitable for long-term research projects. Patent analyses show a 40% increase in filings involving this hydrazine derivative since 2020, particularly for crop protection formulations and pharmaceutical intermediates.

Quality control protocols for CAS No. 1806682-05-2 emphasize rigorous impurity profiling, with residual solvent levels meeting ICH Q3C guidelines. The compound's structure-activity relationships are being investigated for neuroprotective effects, coinciding with rising interest in neurodegenerative disease research. Its moderate water solubility (23 mg/mL at 25°C) and pH-dependent stability profile enable flexible formulation development.

Emerging applications include fluorescence probes development, where the phenolic hydroxyl group serves as a chelation site for metal ions. The 2-ethyl substitution pattern demonstrates improved metabolic stability compared to analogous compounds, a key consideration in medicinal chemistry optimization. Recent publications in ACS journals highlight its utility in constructing nitrogen-rich scaffolds for catalytic applications.

Industrial scale-up considerations for 2-Ethyl-3-hydroxyphenylhydrazine focus on continuous flow chemistry approaches to enhance yield and reduce waste. Regulatory compliance documentation includes comprehensive REACH registration data, with detailed ecotoxicological assessments confirming low environmental persistence. The compound's molecular docking potential with various enzyme targets continues to drive computational chemistry investigations.

Supply chain analytics indicate stable availability of 1806682-05-2 through major fine chemical distributors, with customized packaging options for research institutions. The compound's UV-Vis absorption characteristics (λ_max 278 nm) facilitate analytical method development. Current research explores its radical scavenging capacity using ORAC assay protocols, relevant to cosmeceutical ingredient development.

Technical documentation for this hydroxyphenylhydrazine derivative includes detailed spectral libraries (IR, ¹H/¹³C NMR) for compound verification. The ethyl group's steric influence on reaction selectivity has become a focus area in asymmetric synthesis studies. Process chemistry innovations have reduced production costs by 35% since 2021, increasing accessibility for academic research groups.

Future research directions emphasize structure modification to enhance bioavailability parameters, particularly for CNS-targeting compounds. The compound's thermal stability profile (decomposition >210°C) supports its use in high-temperature reactions. Collaborative studies between computational chemists and synthetic biologists are exploring its potential in biocatalytic transformations.

Standardized analytical methods for 2-Ethyl-3-hydroxyphenylhydrazine quantification have been validated according to ICH Q2(R1) guidelines, ensuring reproducibility across laboratories. The compound's electrochemical properties are being investigated for sensor development applications. Recent advances in crystal engineering have yielded three polymorphic forms, each with distinct physicochemical characteristics relevant to formulation science.